Cas no 1019101-41-7 (4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 1019101-41-7
• MF: C₁₈H₂₂N₆O₄S
• MW: 418.470081806183
• CID: 5979977
• PubChem ID: 25283129
• Update Time: 2025-07-01

4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(diethylsulfamoyl)-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(N,N-diethylsulfamoyl)-N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
• F5036-0010
• 1019101-41-7
• AKOS024492802
• VU0631919-1

• Inchi： 1S/C18H22N6O4S/c1-5-24(6-2)29(26,27)14-9-7-13(8-10-14)16(25)19-18-21-20-17(28-18)15-11-12(3)23(4)22-15/h7-11H,5-6H2,1-4H3,(H,19,21,25)
• InChI Key： WNGSGDIJQOYZQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=C(C)N(C)N=3)O2)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 418.14232438g/mol
• Monoisotopic Mass: 418.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 132Ų

Additional information on 4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide

4-(Diethylsulfamoyl)-N-[5-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-1,3,4-Oxadiazol-2-Yl]Benzamide: A Comprehensive Overview

The compound with CAS No. 1019101-41-7, known as 4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a benzamide core substituted with a diethylsulfamoyl group at the para position and an oxadiazole ring at the nitrogen atom of the amide group. The oxadiazole ring is further substituted with a 1,5-dimethylpyrazole moiety at its 5-position. These structural elements contribute to the compound's stability and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(diethylsulfamoyl)-N-[5-(1,5-dimethyl-pyrazol-3-yl)-oxadiazol-2-yl]benzamide in drug discovery. The presence of the pyrazole ring introduces additional hydrogen bonding capabilities and enhances the molecule's ability to interact with biological targets. Moreover, the oxadiazole moiety is known for its electron-withdrawing properties, which can modulate the electronic environment of the benzamide core and influence its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diethylsulfamoylbenzamide intermediate. This is followed by the introduction of the oxadiazole ring through a coupling reaction with an appropriate precursor. The final step involves substituting the oxadiazole ring with the dimethylpyrazole group using standard substitution techniques. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, 4-(diethylsulfamoyl)-N-[5-(dimethylpyrazol-3-yl)-oxadiazol-2-yl]benzamide has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate receptor activity suggests applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Results indicate that it exhibits favorable absorption characteristics and moderate clearance rates, making it a viable candidate for further development into an orally bioavailable drug. However, additional studies are required to fully understand its safety profile and potential for long-term use.

In conclusion, 4-(diethylsulfamoyl)-N-[5-(dimethylpyrazol-3-yl)-oxadiazol-2-yl]benzamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential, this compound holds great promise for future drug development.